Cas no 219930-11-7 (Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-)

Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro- structure
219930-11-7 structure
Product Name:Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-
CAS No:219930-11-7
MF:C13H7Cl2NO6S
MW:376.168780565262
CID:243771
PubChem ID:2799840
Update Time:2025-04-19

Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-
    • 4-(2,5-dichlorophenyl)sulfonyl-3-nitrobenzoic acid
    • 4-[(2,5-DICHLOROPHENYL)SULFONYL]-3-NITROBENZOIC ACID
    • HMS545D18
    • CCG-236353
    • 4-(2,5-dichlorophenylsulfonyl)-3-nitrobenzoic acid
    • DTXSID00384115
    • Maybridge1_001316
    • 219930-11-7
    • FT-0702413
    • Oprea1_078985
    • Inchi: 1S/C13H7Cl2NO6S/c14-8-2-3-9(15)12(6-8)23(21,22)11-4-1-7(13(17)18)5-10(11)16(19)20/h1-6H,(H,17,18)
    • InChI Key: NGZIKFIAUWCONG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1S(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O)Cl

Computed Properties

  • Exact Mass: 374.93700
  • Monoisotopic Mass: 374.9371135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.663
  • Melting Point: 260 °C
  • Boiling Point: 604°C at 760 mmHg
  • Flash Point: 319.1°C
  • Refractive Index: 1.647
  • PSA: 125.64000
  • LogP: 5.03660
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